92-35-3

Thiochrome

In Stock

• CAS RN:
• 92-35-3

• Formula:
• C12H14N4OS

• InChI:
• InChI=1S/C12H14N4OS/c1-7-10(3-4-17)18-12-15-11-9(6-16(7)12)5-13-8(2)14-11/h5,17H,3-4,6H2,1-2H3

• InChIKey:
• GTQXMAIXVFLYKF-UHFFFAOYSA-N

• Thiochrome, also known as Thiochrome, is a useful research compound. Its molecular formula is C12H14N4OS and its molecular weight is 262.33 g/mol. The purity is usually 95%.

3,5-Dimethylbenzamide

Usually In Stock

• CAS RN:
• 5692-35-3

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H3,(H2,10,11)

• InChIKey:
• ZGPFNDFPSMUWJJ-UHFFFAOYSA-N

• 3,5-Dimethylbenzamide is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

2-(2-Methylazetidin-2-yl)acetic acid

In Stock

• CAS RN:
• 92992-35-3

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-6(2-3-7-6)4-5(8)9/h7H,2-4H2,1H3,(H,8,9)

• InChIKey:
• RQTWJKPILUJGHX-UHFFFAOYSA-N

• 2-(2-Methylazetidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.159. The purity is usually 95%.

2-Bromofluorobenzene-D4

In Stock

• CAS RN:
• 50592-35-3

• Formula:
• C6H4BrF

• InChI:
• InChI=1S/C6H4BrF/c7-5-3-1-2-4-6(5)8/h1-4H/i1D,2D,3D,4D

• InChIKey:
• IPWBFGUBXWMIPR-RHQRLBAQSA-N

• 2-Bromofluorobenzene-D4 is a useful research compound. Its molecular formula is C6H4BrF and its molecular weight is 179.02 g/mol. The purity is usually 95%.

(E)-2-cyano-3-(4-dodecoxyphenyl)-N-(2-fluorophenyl)prop-2-enamide

In Stock

• CAS RN:
• 351192-35-3

• Formula:
• C28H35FN2O2

• InChI:
• InChI=1S/C28H35FN2O2/c1-2-3-4-5-6-7-8-9-10-13-20-33-25-18-16-23(17-19-25)21-24(22-30)28(32)31-27-15-12-11-14-26(27)29/h11-12,14-19,21H,2-10,13,20H2,1H3,(H,31,32)/b24-21+

• InChIKey:
• NBEWXRCHXPBGMV-UHFFFAOYSA-N

• (E)-2-cyano-3-(4-dodecoxyphenyl)-N-(2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C28H35FN2O2 and its molecular weight is 450.598. The purity is usually 95%.

(Z)-ethyl 4-(3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 607692-35-3

• Formula:
• C20H21N5O4S2

• InChI:
• InChI=1S/C20H21N5O4S2/c1-3-29-19(28)24-10-8-23(9-11-24)16-13(12-14-18(27)22(2)20(30)31-14)17(26)25-7-5-4-6-15(25)21-16/h4-7,12H,3,8-11H2,1-2H3/b14-12-

• InChIKey:
• OLZQHRYVDIWSNB-OWBHPGMISA-N

• (Z)-ethyl 4-(3-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H21N5O4S2 and its molecular weight is 459.54. The purity is usually 95%.

8-(2,3-Dimethoxyphenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898792-35-3

• Formula:
• C16H22O5

• InChI:
• InChI=1S/C16H22O5/c1-20-14-10-7-8-12(16(14)21-2)13(17)9-5-3-4-6-11-15(18)19/h7-8,10H,3-6,9,11H2,1-2H3,(H,18,19)

• InChIKey:
• PGUAUMCHZNZORG-UHFFFAOYSA-N

• 8-(2,3-Dimethoxyphenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C16H22O5 and its molecular weight is 294.34 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-(indolin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953992-35-3

• Formula:
• C21H18ClN3O2S2

• InChI:
• InChI=1S/C21H18ClN3O2S2/c22-15-5-7-16(8-6-15)23-19(26)13-29-21-24-17(12-28-21)11-20(27)25-10-9-14-3-1-2-4-18(14)25/h1-8,12H,9-11,13H2,(H,23,26)

• InChIKey:
• JSMQCXIRAYNPKN-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-(indolin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN3O2S2 and its molecular weight is 443.96. The purity is usually 95%.

4-(1,1-Dimethoxyethyl)-2-(methylthio)pyrimidine

Usually In Stock

• CAS RN:
• 521092-35-3

• Formula:
• C9H14N2O2S

• InChI:
• InChI=1S/C9H14N2O2S/c1-9(12-2,13-3)7-5-6-10-8(11-7)14-4/h5-6H,1-4H3

• InChIKey:
• WKGAVDPVWSQJRZ-UHFFFAOYSA-N

• 4-(1,1-Dimethoxyethyl)-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.

4,4'-Difluorochalcone

In Stock

• CAS RN:
• 102692-35-3

• Formula:
• C15H10F2O

• InChI:
• InChI=1S/C15H10F2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+

• InChIKey:
• AZBVDMNDUOURGI-XCVCLJGOSA-N

• 4,4'-Difluorochalcone is a useful research compound. Its molecular formula is C15H10F2O and its molecular weight is 244.23 g/mol. The purity is usually 95%.

Tyrphostin B56

• CAS RN:
• 149092-35-3

• Formula:
• C20H20N2O3

• InChI:
• InChI=1S/C20H20N2O3/c21-14-17(12-16-9-10-18(23)19(24)13-16)20(25)22-11-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-10,12-13,23-24H,4-5,8,11H2,(H,22,25)/b17-12+

• InChIKey:
• GWCNJMUSWLTSCW-SFQUDFHCSA-N

• AG 556 is an inhibitor of EGFR. AG 556 selectively inhibits epidermal growth factor receptor kinase autophosphorylation over HER1/2 autophosphorylation. It also blocks LPS-induced TNF-α production.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

In Stock

• CAS RN:
• 1797892-35-3

• Formula:
• C15H20N2O2

• InChI:
• InChI=1S/C15H20N2O2/c1-10-14(11(2)19-16-10)8-9-15(18)17-12-4-3-5-13(17)7-6-12/h3-4,12-13H,5-9H2,1-2H3

• InChIKey:
• LXCFRVJKRPTHGC-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C15H20N2O2 and its molecular weight is 260.337. The purity is usually 95%.

3-Chloro-2-methoxy-5-(trifluoromethyl)isonicotinic acid

In Stock

• CAS RN:
• 1221792-35-3

• Formula:
• C8H5ClF3NO3

• InChI:
• InChI=1S/C8H5ClF3NO3/c1-16-6-5(9)4(7(14)15)3(2-13-6)8(10,11)12/h2H,1H3,(H,14,15)

• InChIKey:
• OSUAAIABKQEPMD-UHFFFAOYSA-N

• 3-Chloro-2-methoxy-5-(trifluoromethyl)isonicotinic acid is a useful research compound. Its molecular formula is C8H5ClF3NO3 and its molecular weight is 255.58 g/mol. The purity is usually 95%.

[1-(3,6-dihydro-2H-pyran-4-yl)cyclopropyl]methanamine

In Stock

• CAS RN:
• 2138192-35-3

• Formula:
• C9H15NO

• InChI:
• InChI=1S/C9H15NO/c10-7-9(3-4-9)8-1-5-11-6-2-8/h1H,2-7,10H2

• InChIKey:
• KXBBMQOOAGWCIS-UHFFFAOYSA-N

• [1-(3,6-dihydro-2H-pyran-4-yl)cyclopropyl]methanamine is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.225. The purity is usually 95%.

1,3-Bis(4-chlorophenyl)prop-2-en-1-one

• CAS RN:
• 102692-35-3; 19672-59-4

• Formula:
• C15H10Cl2O

• InChI:
• InChI=1S/C15H10Cl2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H

• InChIKey:
• YMEMCRBNZSLQCQ-UHFFFAOYSA-N

• 1,3-Bis(4-chlorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H10Cl2O and its molecular weight is 277.14. The purity is usually 95%.